Cas no 459-38-1 (4-fluorobenzaldehyde thiosemicarbazone)

4-fluorobenzaldehyde thiosemicarbazone structure
459-38-1 structure
Product Name:4-fluorobenzaldehyde thiosemicarbazone
CAS No:459-38-1
MF:C8H8FN3S
MW:197.232623100281
CID:1520999
PubChem ID:711114
Update Time:2025-04-21

4-fluorobenzaldehyde thiosemicarbazone Chemical and Physical Properties

Names and Identifiers

    • 4-fluorobenzaldehyde thiosemicarbazone
    • (2E)-2-(4-Fluorobenzylidene)hydrazinecarbothioamide
    • 2-(4-fluorobenzylidene)hydrazine-1-carbothioamide
    • hydrazine<wbr>
    • [(4-fluorophenyl)methylideneamino]thiourea
    • AKOS017263328
    • Maybridge1_007446
    • 459-38-1
    • Inchi: 1S/C8H8FN3S/c9-7-3-1-6(2-4-7)5-11-12-8(10)13/h1-5H,(H3,10,12,13)
    • InChI Key: RDFBIASNXIDXSK-UHFFFAOYSA-N
    • SMILES: S=C(N)NN=CC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 197.04244
  • Monoisotopic Mass: 197.04229660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 82.5Ų

Experimental Properties

  • PSA: 50.41
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